Cas no 2615-71-6 (Methyl 5-hydroxy-3-methylbenzoate)

• Product Name: Methyl 5-hydroxy-3-methylbenzoate
• CAS No: 2615-71-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD11007825
• CID: 1025942
• PubChem ID: 14288744
• Update Time: 2025-04-20

Methyl 5-hydroxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-5-methylbenzoate
• DTXSID80558478
• Methyl3-hydroxy-5-methylbenzoate
• 2615-71-6
• MFCD11007825
• AT19448
• methyl 3-hydroxy-5-methyl-benzoate
• CS-0195570
• Methyl 5-hydroxy-3-methylbenzoate
• Benzoic acid, 3-hydroxy-5-methyl-, methyl ester
• CAA61571
• AKOS006305377
• BS-22144
• SCHEMBL2259905
• FT-0689718
• PBUWDSBWYMQASI-UHFFFAOYSA-N
• 3-Hydroxy-5-methyl-benzoic acid methyl ester

• MDL： MFCD11007825
• Inchi： 1S/C9H10O3/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5,10H,1-2H3
• InChI Key： PBUWDSBWYMQASI-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)OC)C=C(C)C=1

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters